Cas no 2171777-88-9 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidooxolane-2-carboxylic acid)

3-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidooxolane-2-carboxylic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a tetrahydrofuran (oxolane) ring and a methoxy group, which contribute to its unique conformational properties and potential for introducing constrained secondary structures in synthetic peptides. The Fmoc protecting group ensures compatibility with standard solid-phase peptide synthesis protocols, allowing for efficient deprotection under mild basic conditions. This compound is particularly valuable for researchers developing peptidomimetics or investigating structure-activity relationships, as its rigidified backbone can influence peptide folding and biological interactions. The methoxy substitution further enhances its utility as a modified building block for tailored peptide design.
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidooxolane-2-carboxylic acid structure
2171777-88-9 structure
Product Name:3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidooxolane-2-carboxylic acid
CAS No:2171777-88-9
MF:C24H26N2O7
MW:454.472446918488
CID:6122463
PubChem ID:165574898
Update Time:2025-10-29

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidooxolane-2-carboxylic acid
    • 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]oxolane-2-carboxylic acid
    • 2171777-88-9
    • EN300-1540155
    • Inchi: 1S/C24H26N2O7/c1-31-13-20(22(27)25-19-10-11-32-21(19)23(28)29)26-24(30)33-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18-21H,10-13H2,1H3,(H,25,27)(H,26,30)(H,28,29)
    • InChI Key: STASVHVWEBGRTB-UHFFFAOYSA-N
    • SMILES: O1CCC(C1C(=O)O)NC(C(COC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

  • Exact Mass: 454.17400117g/mol
  • Monoisotopic Mass: 454.17400117g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 9
  • Complexity: 695
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 123Ų

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidooxolane-2-carboxylic acid Pricemore >>

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Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidooxolane-2-carboxylic acid

Recent Advances in the Study of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidooxolane-2-carboxylic acid (CAS: 2171777-88-9)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidooxolane-2-carboxylic acid (CAS: 2171777-88-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development and peptide synthesis. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, properties, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidooxolane-2-carboxylic acid. Researchers have developed novel synthetic routes to improve the yield and purity of this compound, which is critical for its application in peptide chemistry. The use of advanced spectroscopic techniques, such as NMR and mass spectrometry, has been instrumental in characterizing the compound and confirming its structural integrity. These advancements have paved the way for more efficient and scalable production methods.

In addition to its synthetic utility, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidooxolane-2-carboxylic acid has been investigated for its role in peptide-based drug design. The compound's ability to act as a building block for peptide synthesis has been demonstrated in several studies, where it has been incorporated into peptide sequences to enhance stability and bioavailability. Preliminary results suggest that this molecule could be a valuable tool in the development of next-generation therapeutics, particularly for targeting protein-protein interactions.

Another area of interest is the compound's potential as a modulator of biological pathways. Recent in vitro and in vivo studies have explored its effects on various cellular processes, including signal transduction and enzyme inhibition. While the exact mechanisms of action remain under investigation, early findings indicate that 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidooxolane-2-carboxylic acid may have applications in treating diseases such as cancer and inflammatory disorders. Further research is needed to fully elucidate its pharmacological properties and therapeutic potential.

In conclusion, the compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidooxolane-2-carboxylic acid (CAS: 2171777-88-9) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural features and versatile applications make it a valuable candidate for further investigation. Continued efforts to optimize its synthesis and explore its biological activities will likely yield significant advancements in drug development and peptide-based therapeutics.

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